a-L-Altrofuranose, 1,2,3,6-tetrakis(2,2-dimethylpropanoate)
Overview
Description
α-L-Altrofuranose, 1,2,3,6-tetrakis(2,2-dimethylpropanoate) is a chemical compound with the molecular formula C26H44O10 and a molecular weight of 516.63 . It is an acetate derivative of L-altrose used extensively in synthetic organic chemistry due to its chirality and stereo selectivity.
Physical And Chemical Properties Analysis
The physical and chemical properties of α-L-Altrofuranose, 1,2,3,6-tetrakis(2,2-dimethylpropanoate) include a predicted boiling point of 563.4±50.0 °C and a predicted density of 1.13±0.1 g/cm3 . Its pKa is predicted to be 13.23±0.20 .Scientific Research Applications
Synthesis and Chemical Properties
- α-L-Altrofuranose and its derivatives have been involved in various synthesis processes. For example, 1,2,3-tri-O-acetyl-5,6-dideoxy-5,6-epithio-L-altrofuranose, a derivative, was synthesized from 1,2,3-tri-O-acetyl-5,6-anhydro-D-galactofuranose using thiourea (Hughes, 2000).
- Studies on the molecular and crystal structure of related compounds, such as 2,4-Dimethoxycarbonyl-1,1,3,3-tetrakis(dimethylamino)-1λ5,3λ5-diphosphete, provide insights into the chemical behavior and potential applications of α-L-Altrofuranose derivatives (Fluck et al., 1991).
Biological and Pharmacological Research
- Certain derivatives of α-L-Altrofuranose have shown antithrombotic activity. For example, studies on 2,6-anhydro-1,2-dithio-alpha-D-altrofuranosides revealed their potential in antithrombotic applications (Bozo et al., 2000).
- Research on 5-thio-L-altrose, a compound related to α-L-Altrofuranose, has contributed to the understanding of the biochemical properties of sugar derivatives (Izumi et al., 1996).
Material Science and Engineering
- The study of compounds like dimeric copper(II) 2,2-dimethylpropanoate adducts with 3- or 4-picoline, which are structurally related to α-L-Altrofuranose derivatives, helps in understanding the properties of complex metallic organic compounds (Fujita et al., 1993).
Analytical Chemistry
- Research on partial molar volumes of compounds similar to α-L-Altrofuranose derivatives, such as 2,2-dimethylpropane-1-ol, provides valuable data for chemical engineering and solution chemistry (Šimurka et al., 2011).
Photobiology
- Studies on fluorescent phthalocyanine dimers, which involve solketal substituted zinc phthalocyanine, a compound structurally related to α-L-Altrofuranose derivatives, contribute to the field of photobiology and the development of light-sensitive materials (FitzGerald et al., 2002).
properties
IUPAC Name |
[(2S)-2-hydroxy-2-[(2S,3S,4R,5S)-3,4,5-tris(2,2-dimethylpropanoyloxy)oxolan-2-yl]ethyl] 2,2-dimethylpropanoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H44O10/c1-23(2,3)19(28)32-13-14(27)15-16(34-20(29)24(4,5)6)17(35-21(30)25(7,8)9)18(33-15)36-22(31)26(10,11)12/h14-18,27H,13H2,1-12H3/t14-,15-,16-,17+,18-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKVPHRSJRTWUAC-TXTZMMAHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)OCC(C1C(C(C(O1)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C(=O)OC[C@@H]([C@H]1[C@@H]([C@H]([C@@H](O1)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H44O10 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
516.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2S,3R,4S,5S)-5-((S)-1-hydroxy-2-(pivaloyloxy)ethyl)tetrahydrofuran-2,3,4-triyl tris(2,2-dimethylpropanoate) |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.